1-(3-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20ClN3O2/c1-15-8-10-17(13-20(15)26)29-25-18-6-4-5-7-21(18)27-14-19(25)24(28-29)16-9-11-22(30-2)23(12-16)31-3/h4-14H,1-3H3
• InChI Key: BELSHOVUWLFTMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=NC4=CC=CC=C43)C(=N2)C5=CC(=C(C=C5)OC)OC)Cl
• Molecular Formula: C25H20ClN3O2
• Molecular Weight: 429.9 g/mol

Description

1-(3-chloro-4-methylphenyl)-3-(3,4-dimethoxyphenyl)-1H-pyrazolo[4,3-c]quinoline is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Structural Analysis

Several studies focus on the synthesis and structural analysis of pyrazoloquinoline derivatives and related compounds, showcasing their significance in medicinal chemistry and material science. For instance, Deady et al. (2003) explored the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, demonstrating potent cytotoxic properties against various cancer cell lines, which suggests potential applications in cancer therapy (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003). Similarly, Abad et al. (2021) synthesized novel isoxazolequinoxaline derivatives, indicating their anti-cancer potential through docking studies (Abad et al., 2021).

Photophysical Properties

The photophysical properties of pyrazoloquinoline derivatives are of significant interest for their potential applications in optoelectronic devices. Koścień et al. (2003) conducted optical absorption measurements and quantum-chemical simulations on various 1H-pyrazolo[3,4-b]quinoline derivatives, revealing insights into their absorption spectra and potential for use in light-emitting devices (Koścień, Sanetra, Gondek, Danel, Wisła, & Kityk, 2003). Danel et al. (2010) studied the optical absorption and fluorescence spectra of certain derivatives, further emphasizing their luminescent properties and potential applications (Danel, Gąsiorski, Matusiewicz, Całus, Uchacz, & Kityk, 2010).

Biological Activities

Research also explores the biological activities of pyrazoloquinoline derivatives, indicating their potential in therapeutic applications. For example, the study of hydrazone and pyrazoloquinoline derivatives by Kumara et al. (2016) highlighted their antimicrobial and antiviral activities, suggesting their value in developing new therapeutic agents (Kumara, Nagendrappa, Chandrika, Sowmya, Kaur, Jasinski, & Glidewell, 2016).